3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole

• IUPAC Name: 3,5-dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole
• InChI: InChI=1S/C15H22N4O/c1-11-14(12(2)20-17-11)10-19-8-4-13(5-9-19)15-6-7-18(3)16-15/h6-7,13H,4-5,8-10H2,1-3H3
• InChI Key: DFYZCDKOLLEBQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2CCC(CC2)C3=NN(C=C3)C
• Molecular Formula: C15H22N4O
• Molecular Weight: 274.36 g/mol

Description

3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole, also known as DMPO, is a chemical compound that has been widely studied for its potential applications in scientific research. DMPO is a heterocyclic compound that contains both nitrogen and oxygen atoms in its ring structure, making it an interesting target for synthesis and investigation.

Mechanism of Action

3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole acts as a spin trap by reacting with free radicals to form stable adducts that can be detected using EPR spectroscopy. The reaction between 3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole and free radicals occurs rapidly and selectively, allowing for the detection and quantification of specific types of free radicals in biological systems.
Biochemical and Physiological Effects:
3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole can protect cells from oxidative stress and apoptosis, while in vivo studies have shown that 3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole can reduce inflammation and improve cognitive function in animal models of disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole is its ability to selectively trap specific types of free radicals, allowing for the detection and quantification of ROS in biological systems. However, 3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole has some limitations, including its potential toxicity and the need for specialized equipment and expertise to perform EPR spectroscopy.

Future Directions

There are many potential future directions for research on 3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole, including the development of new synthetic methods for 3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole and related compounds, the investigation of 3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole's role in aging, inflammation, and cancer, and the development of new techniques for the detection and quantification of free radicals in biological systems. Additionally, 3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole could be used as a starting point for the development of new drugs and therapies for a variety of diseases.

Synthesis Methods

3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole can be synthesized using a variety of methods, including the reaction of 3,5-dimethyl-4-hydroxybenzaldehyde with 1-methyl-3-pyrazolecarboxaldehyde, followed by the addition of piperidine and the cyclization of the resulting intermediate. Other methods include the reaction of 3,5-dimethyl-4-chloroacetylacetone with 1-methyl-3-pyrazole and piperidine, or the reaction of 3,5-dimethyl-4-bromoacetylacetone with 1-methyl-3-pyrazole and piperidine.

Scientific Research Applications

3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole has been studied for a variety of applications in scientific research, including its use as a spin trap for reactive oxygen species (ROS) and other free radicals. 3,5-Dimethyl-4-[[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methyl]-1,2-oxazole can react with ROS to form stable adducts that can be detected and quantified using electron paramagnetic resonance (EPR) spectroscopy. This technique has been used to study the role of ROS in a variety of biological processes, including aging, inflammation, and cancer.